Cas no 5804-49-9 ((2-Methoxy-5-nitrophenyl)methanol)
5804-49-9 structure
Product Name:(2-Methoxy-5-nitrophenyl)methanol
CAS No:5804-49-9
MF:C8H9NO4
MW:183.161362409592
MDL:MFCD06202820
CID:343269
PubChem ID:17604241
Update Time:2025-04-19
(2-Methoxy-5-nitrophenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 2-methoxy-5-nitro-
- (2-METHOXY-5-NITROPHENYL)METHANOL
- 2-methoxy-5-nitro-benzyl alcohol
- 2-methoxy-5-nitrobenzylalcohol
- 2-Methoxy-5-nitro-benzylalkohol
- 2-methoxy-5-nitrophenylmethanol
- 6-methoxy-3-nitrobenzyl alcohol
- AGN-PC-01KUJ2
- CTK1F0652
- SureCN215804
- 2-methoxy-5-nitrobenzyl alcohol
- NDVYUOCVDRLAPG-UHFFFAOYSA-N
- STL387241
- (2-Methoxy-5-nitro-phenyl)-methanol
- AK482806
- 5804-49-9
- MFCD06202820
- CS-0186047
- AKOS000478705
- DTXSID40589687
- SCHEMBL215804
- EN300-1827431
- DS-18929
- DB-344597
- (2-Methoxy-5-nitrophenyl)methanol
-
- MDL： MFCD06202820
- Inchi： 1S/C8H9NO4/c1-13-8-3-2-7(9(11)12)4-6(8)5-10/h2-4,10H,5H2,1H3
- InChI Key： NDVYUOCVDRLAPG-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1CO)[N+](=O)[O-]
Computed Properties
- Exact Mass: 183.05317
- Monoisotopic Mass: 183.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.3
- XLogP3: 0.8
Experimental Properties
- Color/Form: NA
- Density: 1.3±0.1 g/cm3
- Boiling Point: 363.6±27.0 °C at 760 mmHg
- Flash Point: 115.6±20.4 °C
- PSA: 72.6
- LogP: 1.61890
(2-Methoxy-5-nitrophenyl)methanol Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
(2-Methoxy-5-nitrophenyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | AW364-5g |
(2-Methoxy-5-nitrophenyl)methanol |
5804-49-9 | 97% | 5g |
5424CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | AW364-100mg |
(2-Methoxy-5-nitrophenyl)methanol |
5804-49-9 | 97% | 100mg |
434CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | AW364-250mg |
(2-Methoxy-5-nitrophenyl)methanol |
5804-49-9 | 97% | 250mg |
698CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | AW364-1g |
(2-Methoxy-5-nitrophenyl)methanol |
5804-49-9 | 97% | 1g |
1755CNY | 2021-05-08 | |
| Alichem | A014001441-250mg |
2-Methoxy-5-nitrobenzyl alcohol |
5804-49-9 | 97% | 250mg |
$470.40 | 2023-09-01 | |
| Alichem | A014001441-500mg |
2-Methoxy-5-nitrobenzyl alcohol |
5804-49-9 | 97% | 500mg |
$806.85 | 2023-09-01 | |
| Alichem | A014001441-1g |
2-Methoxy-5-nitrobenzyl alcohol |
5804-49-9 | 97% | 1g |
$1519.80 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NM486-200mg |
(2-Methoxy-5-nitrophenyl)methanol |
5804-49-9 | 97% | 200mg |
390.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NM486-50mg |
(2-Methoxy-5-nitrophenyl)methanol |
5804-49-9 | 97% | 50mg |
161.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NM486-1g |
(2-Methoxy-5-nitrophenyl)methanol |
5804-49-9 | 97% | 1g |
1206.0CNY | 2021-07-12 |
(2-Methoxy-5-nitrophenyl)methanol Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
5804-49-9 ((2-Methoxy-5-nitrophenyl)methanol) Related Products
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- 39224-61-8(2-(Hydroxymethyl)-4-nitrobenzenol)
- 14804-39-8(2-methoxy-1,3-dimethyl-5-nitro-benzene)
- 50741-92-9(2-Methyl-4-nitroanisole)
- 25562-37-2(2-(4-Nitrophenoxy)-benzenemethanol)
- 10473-47-9(Benzenemethanol, 2-ethoxy-4-nitro-)
- 701925-79-3(Benzene, 2,4-dimethyl-1-[(4-nitrophenyl)methoxy]-)
- 179246-25-4(Benzene, 2-methyl-4-nitro-1-(phenylmethoxy)-)
- 343350-27-6(Benzene, 1-methyl-2-[(4-nitrophenyl)methoxy]-)
- 30777-82-3(O-[(2-methoxy-5-nitrophenyl)methyl]hydroxylamine)
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